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Compound of Interest

Compound Name: Jarin-1

Cat. No.: B15559560

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of
Jarin-1, a selective inhibitor of jasmonic acid-amido synthetase (JAR1). Jarin-1 serves as a
valuable chemical tool for studying jasmonate signaling pathways in plants.[1][2]

Introduction

Jarin-1 is a small molecule inhibitor that specifically targets JAR1, an enzyme responsible for
the biosynthesis of the bioactive hormone (+)-7-iso-jasmonoyl-L-isoleucine (JA-lle) from
jasmonic acid (JA).[1][3] By inhibiting JAR1, Jarin-1 effectively blocks the downstream
signaling cascade regulated by JA-lle, which plays a crucial role in plant defense and
development.[1][2] Its targeted mode of action makes it an essential tool for dissecting the
complexities of jasmonate signaling.

Physicochemical Properties

A summary of the key physicochemical properties of Jarin-1 is presented in the table below.
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Property Value Reference
Molecular Formula C28H29N304 [3]
Molecular Weight 471.55 g/mol [3]

CAS Number 1212704-51-2 [3]
Appearance White to off-white solid [3]

Purity >98% [4]

ICso0 3.8 uM for JAR1 [3][4]

Stock Solution Preparation

Proper preparation of stock solutions is critical for obtaining reliable and reproducible
experimental results. Jarin-1 is soluble in DMSO and can be formulated for both in vitro and in

vivo applications.

In Vitro Stock Solution (DMSO)

For most in vitro assays, Jarin-1 can be dissolved in dimethyl sulfoxide (DMSO).
Protocol:
e To prepare a 10 mM stock solution, add 2.12 mL of DMSO to 10 mg of Jarin-1 powder.

« If necessary, use sonication to fully dissolve the compound.[3][5] Note that hygroscopic
DMSO can affect solubility, so it is recommended to use a fresh, unopened bottle of DMSO.

[3]
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Solubility in DMSO:

Concentration (mg/mL) Molar Concentration (mM) Notes

Ultrasonic assistance may be
needed.[3][4][5]

33.33 70.68
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In Vivo Formulations

For animal or whole-plant studies, Jarin-1 can be prepared in various formulations to ensure
solubility and bioavailability. It is recommended to prepare these solutions fresh on the day of
use.[3]

Formulation 1: PEG300, Tween-80, and Saline
This formulation is suitable for many in vivo applications.

Protocol:

Prepare a 25.0 mg/mL stock solution of Jarin-1 in DMSO.

To prepare 1 mL of the final formulation, take 100 pL of the Jarin-1 DMSO stock.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is clear.

Finally, add 450 pL of saline to bring the total volume to 1 mL.[3][4]
Formulation 2: SBE-B-CD in Saline

This formulation utilizes a cyclodextrin to enhance solubility.
Protocol:

e Prepare a 25.0 mg/mL stock solution of Jarin-1 in DMSO.

e Prepare a 20% (w/v) solution of SBE-3-CD in saline.

o To prepare 1 mL of the final formulation, add 100 pL of the Jarin-1 DMSO stock to 900 pL of
the 20% SBE-[B-CD solution and mix well.[4]

Formulation 3: Corn Oil

For oral or other routes where an oil-based vehicle is preferred.
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Protocol:
e Prepare a 25.0 mg/mL stock solution of Jarin-1 in DMSO.

o To prepare 1 mL of the final formulation, add 100 pL of the Jarin-1 DMSO stock to 900 pL of
corn oil and mix thoroughly.[3][4]

Solubility in In Vivo Formulations:

Formulation Solubility

10% DMSO, 40% PEG300, 5% Tween-80, 45%
> 2.5 mg/mL (5.30 mM)

Saline
10% DMSO, 90% (20% SBE-3-CD in Saline) > 2.5 mg/mL (5.30 mM)
10% DMSO, 90% Corn Qil > 2.5 mg/mL (5.30 mM)

Storage and Stability

Proper storage of Jarin-1 is essential to maintain its activity.

Form Storage Temperature Stability
Solid Powder -20°C 3 years
4°C 2 years

In Solvent (DMSO) -80°C 6 months
-20°C 1 month

Data compiled from multiple sources.[3][4][5][6]
General Storage Recommendations:
o Store solid Jarin-1 in a dry, dark place.[6]

e For stock solutions, it is highly recommended to aliquot into single-use volumes to minimize
freeze-thaw cycles.[3]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b15559560?utm_src=pdf-body
https://www.benchchem.com/product/b15559560?utm_src=pdf-body
https://www.medchemexpress.com/jarin-1.html
https://www.invivochem.com/jarin-1.html
https://www.benchchem.com/product/b15559560?utm_src=pdf-body
https://www.medchemexpress.com/jarin-1.html
https://www.invivochem.com/jarin-1.html
https://file.medchemexpress.com/batch_PDF/HY-115521/Jarin-1-DataSheet-MedChemExpress.pdf
https://www.medkoo.com/products/20175
https://www.benchchem.com/product/b15559560?utm_src=pdf-body
https://www.medkoo.com/products/20175
https://www.medchemexpress.com/jarin-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

o Before use, allow the vial to warm to room temperature for at least 60 minutes before

opening to prevent condensation.

Mechanism of Action and Signaling Pathway

Jarin-1 acts by inhibiting the enzyme JAR1, which catalyzes the conjugation of jasmonic acid
(JA) to isoleucine (lle) to form the biologically active JA-lle.[2] JA-lle then binds to its receptor, a
complex formed by COI1 and a JAZ repressor protein, leading to the degradation of the JAZ
protein and the activation of downstream transcription factors that regulate jasmonate-
responsive genes. By blocking the synthesis of JA-lle, Jarin-1 prevents the activation of this

signaling pathway.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b15559560?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7036767/
https://www.benchchem.com/product/b15559560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

JA-lle Biosynthesis

Jasmonic Acid (JA) Isoleucine (lle)

Inhibition

JAR1
(Jasmonate-amido synthetase)

Conjugation

Binding

Jasmonate Signaling

COI1-JAZ Complex
(Receptor)

Promotes

Y

JAZ Degradation

Activation

Transcription Factors
(e.g., MYC2)

Upregulation

Jasmonate-Responsive Genes

Click to download full resolution via product page

Jarin-1 inhibits the JAR1 enzyme, blocking JA-Ile synthesis and downstream signaling.
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Experimental Protocols

The following is an example of a root growth inhibition assay used to test the efficacy of Jarin-
1. The effect of Jarin-1 can be species-specific, so it is advisable to test its functionality in the
plant species of interest.[7]

Root Growth Inhibition Assay in Arabidopsis thaliana

Objective: To assess the ability of Jarin-1 to rescue the root growth inhibition caused by methyl
jasmonate (MeJA).

Materials:

» Arabidopsis thaliana seeds

e Murashige and Skoog (MS) agar plates

e MeJA stock solution

 Jarin-1 stock solution (in DMSO)

» Sterile water

e Growth chamber

Workflow:

Workflow for the root growth inhibition assay.
Protocol:

o Surface sterilize Arabidopsis thaliana seeds and stratify at 4°C for 2-3 days.

o Germinate seeds on MS agar plates in a growth chamber under long-day conditions (16 h
light / 8 h dark) at 22°C.

o After 4-5 days, transfer seedlings of uniform size to fresh MS plates containing the following
treatments:
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[e]

Control (vehicle, e.g., DMSO)

o

10 pM MeJA

[¢]

10 uM Jarin-1

[¢]

10 uM MeJA + 10 uM Jarin-1

 Incubate the plates vertically in the growth chamber for an additional 7-10 days.
o Measure the length of the primary root for each seedling.

» Statistically analyze the data to determine if Jarin-1 can alleviate the root growth inhibition
caused by MeJA.

Expected Results:

Treatment Expected Outcome
Control Normal root growth.
MeJA Significant inhibition of primary root growth.

] Minimal to no effect on root growth at
Jarin-1 ] ]
appropriate concentrations.[7]

i Partial or full rescue of the root growth inhibition
MeJA + Jarin-1 _
observed with MeJA alone.[7]

Note: The optimal concentration of Jarin-1 and MeJA may vary depending on the plant species
and experimental conditions. A dose-response experiment is recommended to determine the
optimal concentrations. For instance, in some species, higher concentrations of Jarin-1 (e.g.,
30 uM) might be necessary, while in others, it may not be effective.[7][8]

Concluding Remarks

Jarin-1 is a powerful tool for the study of jasmonate signaling. Adherence to proper preparation
and storage protocols is crucial for its effective use. The provided protocols and data serve as a
comprehensive guide for researchers utilizing Jarin-1 in their experiments. It is important to
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empirically determine the optimal working concentrations and to verify the activity of Jarin-1 in
the specific biological system under investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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